molecular formula C20H34O B074241 Epimanoyl oxide CAS No. 1227-93-6

Epimanoyl oxide

Cat. No. B074241
CAS RN: 1227-93-6
M. Wt: 290.5 g/mol
InChI Key: IGGWKHQYMAJOHK-GRLGQGAKSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Epimanoyl oxide is a natural product that is found in the stem bark of the African tree, Garcinia epunctata. This compound has attracted the attention of researchers due to its potential therapeutic properties. Epimanoyl oxide has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Nanocomposite Enhancements

Recent advancements in epoxy-based nanocomposites have shown that incorporating inorganic oxide nanoparticles can significantly enhance mechanical strength, thermal conductivity, dielectric breakdown strength, and reduce permittivity. These attributes make such materials highly desirable for applications in high-voltage insulation and microelectromechanical systems. The addition of functionalized nanoparticles improves dispersion within the polymer matrix, which is crucial for optimizing the interfaces between organic and inorganic components, thereby determining the final properties of the nanocomposite. This has opened new avenues for application in nanodielectrics and insulation materials, where epimanoyl oxide derivatives could potentially play a role in enhancing the dispersion quality and interface optimization within such nanocomposites (Adnan et al., 2018).

Environmental Remediation

Nanosized metal oxides, including those modified with epimanoyl oxide, offer a high surface area and specific affinity for heavy metal adsorption from aqueous systems. These materials have become a focal point for developing new technologies aimed at synthesizing nanosized metal oxides to enhance their efficiency in removing heavy metals. The versatility and effectiveness of these materials in environmental remediation, particularly in water and wastewater treatment, have been well-documented. The synthesis and application of such nanomaterials, including the potential role of epimanoyl oxide-modified nanoparticles, have shown great promise in addressing the challenges of environmental pollution and heavy metal contamination (Hua et al., 2012).

Biomedical Applications

The development of copper oxide nanoparticles for biomedical applications underscores the broad potential of metal oxide nanoparticles in various fields, including medicine. The synthesis of copper oxide nanoparticles using green methods, which may include epimanoyl oxide as a precursor or surface modifier, has gained attention due to its environmental friendliness and cost-effectiveness. These nanoparticles exhibit significant antimicrobial activity, making them suitable for applications in wound healing, as antimicrobial coatings, and in other healthcare products. The advantages of using plant sources for the synthesis, which could potentially involve epimanoyl oxide derivatives, include the production of non-toxic, environmentally friendly nanoparticles with enhanced microbial toxicity and degradation effectiveness (Akintelu et al., 2020).

properties

CAS RN

1227-93-6

Product Name

Epimanoyl oxide

Molecular Formula

C20H34O

Molecular Weight

290.5 g/mol

IUPAC Name

(3S,4aR,6aS,10aS,10bR)-3-ethenyl-3,4a,7,7,10a-pentamethyl-2,5,6,6a,8,9,10,10b-octahydro-1H-benzo[f]chromene

InChI

InChI=1S/C20H34O/c1-7-18(4)13-9-16-19(5)12-8-11-17(2,3)15(19)10-14-20(16,6)21-18/h7,15-16H,1,8-14H2,2-6H3/t15-,16+,18+,19-,20+/m0/s1

InChI Key

IGGWKHQYMAJOHK-GRLGQGAKSA-N

Isomeric SMILES

C[C@]1(CC[C@@H]2[C@]3(CCCC([C@@H]3CC[C@]2(O1)C)(C)C)C)C=C

SMILES

CC1(CCCC2(C1CCC3(C2CCC(O3)(C)C=C)C)C)C

Canonical SMILES

CC1(CCCC2(C1CCC3(C2CCC(O3)(C)C=C)C)C)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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